Cas no 1009318-60-8 (Caulophyllumine A)
Caulophyllumine A Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-[2-(4-hydroxy-2,3-dimethoxyphenyl)-2-oxoethyl]piperidine
- caulophyllumine A
- 1-(4-hydroxy-2,3-dimethoxyphenyl)-2-[(2S)-piperidin-2-yl]ethanone
- AKOS040736456
- 1009318-60-8
- (-)-Caulophyllumine A
- HY-N10979
- DA-51618
- Caulophyllumine A
-
- Inchi: 1S/C15H21NO4/c1-19-14-11(6-7-12(17)15(14)20-2)13(18)9-10-5-3-4-8-16-10/h6-7,10,16-17H,3-5,8-9H2,1-2H3/t10-/m0/s1
- InChI Key: MCMMIRWNWGZONI-JTQLQIEISA-N
- SMILES: O=C(C1C=CC(=C(C=1OC)OC)O)C[C@@H]1CCCCN1
Computed Properties
- Exact Mass: 279.14705815g/mol
- Monoisotopic Mass: 279.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.516
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Color/Form: Powder
Caulophyllumine A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C186080-0.5mg |
Caulophyllumine A |
1009318-60-8 | 0.5mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C186080-2.5mg |
Caulophyllumine A |
1009318-60-8 | 2.5mg |
$ 684.00 | 2023-04-18 | ||
| TRC | C186080-5mg |
Caulophyllumine A |
1009318-60-8 | 5mg |
$ 1315.00 | 2023-04-18 | ||
| TRC | C186080-.5mg |
Caulophyllumine A |
1009318-60-8 | .5mg |
$ 167.00 | 2023-04-18 |
Caulophyllumine A Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Caulophyllumine A
Caulophyllumine A (CAS No. 1009318-60-8): A Comprehensive Overview of Its Chemical Profile and Emerging Biological Applications
Caulophyllumine A, identified by its unique Chemical Abstracts Service (CAS) number 1009318-60-8, is a naturally occurring alkaloid compound that has garnered significant attention in the field of pharmaceutical chemistry and natural product research. This compound, isolated from the roots of Caulophyllum thalictroides, a plant traditionally used in herbal medicine, exhibits a complex molecular structure that has piqued the interest of scientists exploring its potential therapeutic benefits.
The chemical structure of Caulophyllumine A features a triterpenoid backbone with an attached amine group, making it a member of the phyllocladane alkaloids. Its molecular formula, C23H33NO3, reflects its relatively high molecular weight and the presence of multiple chiral centers, which contribute to its unique pharmacological properties. The compound's solubility profile in organic solvents and water makes it amenable to various formulation strategies, enhancing its potential for drug development.
In recent years, the pharmacological investigation of Caulophyllumine A has revealed promising activities that warrant further exploration. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms suggesting modulation of cytokine production and inhibition of pro-inflammatory enzymes such as COX-2 and NF-κB. These findings align with the growing interest in natural products as alternatives or adjuvants to conventional anti-inflammatory therapies.
Moreover, Caulophyllumine A has shown notable effects on central nervous system (CNS) function. Research indicates that it may possess neuroprotective properties, potentially making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been a focal point of investigation, with early studies suggesting its efficacy in mitigating oxidative stress and cholinergic deficits associated with these conditions.
The anti-cancer potential of Caulophyllumine A is another area of active research. Studies have highlighted its ability to induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, its capacity to inhibit topoisomerases has raised interest in its potential as a chemotherapeutic agent, particularly in combination regimens to enhance treatment efficacy while minimizing side effects.
Recent advances in analytical chemistry have facilitated a deeper understanding of the pharmacokinetic behavior of Caulophyllumine A. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled precise quantification and characterization of the compound in biological matrices. These methods are crucial for optimizing dosing regimens and assessing bioavailability, which are essential steps in transitioning from preclinical to clinical applications.
The synthesis of derivatives of Caulophyllumine A represents another frontier in medicinal chemistry. By modifying specific functional groups within its structure, researchers aim to enhance its pharmacological activity while reducing potential toxicity. For instance, semi-synthetic analogs have been explored to improve solubility and metabolic stability, making them more suitable for oral administration.
The traditional use of plants from the genus *Caulophyllum* in herbal medicine underscores the historical relevance of compounds like Caulophyllumine A. Modern scientific approaches are now validating these traditional uses through rigorous experimentation, bridging the gap between folklore medicine and evidence-based therapeutics. This integrative approach holds promise for uncovering novel bioactive molecules that could address unmet medical needs.
The regulatory landscape for natural products like Caulophyllumine A is evolving, with increasing emphasis on quality control and standardization. Ensuring consistency in sourcing raw materials and production processes is critical for reproducibility in clinical trials and commercialization efforts. Collaborative initiatives between academia and industry are essential to establish robust guidelines that govern the development and use of such compounds.
In conclusion, Caulophyllumine A (CAS No. 1009318-60-8) represents a compelling natural product with diverse biological activities that span anti-inflammatory, neuroprotective, and anti-cancer effects. Ongoing research continues to elucidate its mechanisms of action and explore novel therapeutic applications. As our understanding deepens, so too does the potential for this compound to contribute significantly to modern medicine, highlighting the enduring value of natural product research.